Cas no 1227574-31-3 (3-(Bromomethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1227574-31-3
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• MDL: MFCD29760335
• CID: 2178239
• PubChem ID: 92132856
• Update Time: 2025-05-25

3-(Bromomethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(trifluoromethyl)pyridine
• FCH1380279
• 3-bromomethyl-5-(trifluoromethyl)pyridine
• AX8265664
• Pyridine, 3-(bromomethyl)-5-(trifluoromethyl)-
• DB-251946
• SCHEMBL17941492
• HXNJVBBHAGFQEL-UHFFFAOYSA-N
• D82775
• 1227574-31-3
• AKOS030235616
• BS-15025
• CS-0442842
• DTXSID301264369

• MDL： MFCD29760335
• Inchi： 1S/C7H5BrF3N/c8-2-5-1-6(4-12-3-5)7(9,10)11/h1,3-4H,2H2
• InChI Key： HXNJVBBHAGFQEL-UHFFFAOYSA-N
• SMILES： BrCC1=CN=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 238.95575g/mol
• Monoisotopic Mass: 238.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.3

Additional information on 3-(Bromomethyl)-5-(trifluoromethyl)pyridine

3-(Bromomethyl)-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-(Bromomethyl)-5-(trifluoromethyl)pyridine, identified by the CAS number 1227574-31-3, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridines, which are aromatic six-membered rings with one nitrogen atom. The presence of a bromomethyl group at position 3 and a trifluoromethyl group at position 5 imparts unique electronic and steric properties to this molecule, making it highly versatile for various applications in synthesis and materials science.

The synthesis of 3-(Bromomethyl)-5-(trifluoromethyl)pyridine typically involves multi-step reactions, often starting from pyridine derivatives. The introduction of the trifluoromethyl group can be achieved through electrophilic substitution, while the bromomethyl group is introduced via nucleophilic substitution or alkylation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield.

One of the key features of this compound is its reactivity under various reaction conditions. The bromomethyl group acts as a leaving group in substitution reactions, facilitating the formation of diverse derivatives. For instance, replacing the bromine atom with other nucleophiles such as hydroxide ions or amine groups can lead to the formation of alcohols or amines, respectively. These derivatives have found applications in drug discovery, agrochemicals, and advanced materials.

The trifluoromethyl group in 3-(Bromomethyl)-5-(trifluoromethyl)pyridine contributes significantly to the molecule's electronic properties. This group is highly electron-withdrawing due to the electronegativity of fluorine atoms, which enhances the reactivity of the pyridine ring. This makes the compound an excellent precursor for synthesizing heterocyclic compounds with enhanced stability and bioavailability.

In recent years, researchers have explored the use of 3-(Bromomethyl)-5-(trifluoromethyl)pyridine in medicinal chemistry. Its ability to act as a scaffold for constructing bioactive molecules has been exploited in designing potential drug candidates for various therapeutic targets. For example, derivatives of this compound have shown promise as inhibitors of enzyme pathways involved in cancer and inflammatory diseases.

The structural versatility of 3-(Bromomethyl)-5-(trifluoromethyl)pyridine also makes it valuable in materials science. Its ability to form stable coordination complexes with metal ions has been utilized in designing new catalysts for organic transformations. Additionally, its electron-withdrawing properties make it a candidate for use in organic electronics, such as semiconducting materials and light-emitting diodes (LEDs).

In terms of physical properties, this compound is typically a crystalline solid with a melting point around 100°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These solubility characteristics are advantageous for its use in solution-phase synthesis.

The environmental impact and safety profile of 3-(Bromomethyl)-5-(trifluoromethyl)pyridine have also been studied extensively. While it exhibits moderate toxicity to aquatic organisms, its persistence in environmental systems is relatively low due to its susceptibility to photodegradation and microbial degradation under aerobic conditions.

In conclusion, 3-(Bromomethyl)-5-(trifluoromethyl)pyridine, CAS number 1227574-31-3, is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new applications and synthetic strategies for this compound, its role in advancing chemical science is expected to grow further.